Cas no 1181606-78-9 (N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine
• CAS No: 1181606-78-9
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 2163006
• Update Time: 2025-05-19

N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-isopropyl-n*1*-(4-methoxy-benzyl)-ethane-1,2-diamine
• N1-Isopropyl-N1-(4-methoxybenzyl)ethane-1,2-diamine
• AM90932
• N'-isopropyl-N'-[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C13H22N2O/c1-11(2)15(9-8-14)10-12-4-6-13(16-3)7-5-12/h4-7,11H,8-10,14H2,1-3H3
• InChI Key： RTWFPGPICCYIOP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 177
• Topological Polar Surface Area: 38.5

Additional information on N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine

Introduction to N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine (CAS No. 1181606-78-9)

N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and molecular research. With the CAS number 1181606-78-9, this compound has garnered attention due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary scientific research.

The molecular structure of N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine consists of an ethane backbone with two amines at the 1 and 2 positions. The presence of an isopropyl group at the N*1* position and a 4-methoxy-benzyl group at the N*1* position introduces specific functional properties that make this compound valuable in synthetic chemistry. The methoxy group on the benzyl moiety enhances solubility and reactivity, while the isopropyl group contributes to steric hindrance, influencing the compound's overall behavior in biological systems.

In recent years, there has been growing interest in diamine derivatives due to their potential applications in medicinal chemistry. N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has been explored for its role in the synthesis of various pharmacologically active molecules. Its dual amine functionality allows for facile coupling with carboxylic acids, making it a useful intermediate in peptide synthesis and drug conjugation strategies. Additionally, the compound's ability to act as a chelating agent has been investigated in the development of metal-based therapeutics.

One of the most compelling aspects of N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery. For instance, modifications of this compound have led to the identification of potent inhibitors targeting various disease pathways. The 4-methoxy-benzyl group provides a handle for further functionalization, enabling chemists to tailor properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the importance of diamines in developing next-generation therapeutics. N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has been particularly noted for its role in creating bioconjugates that exhibit improved pharmacokinetic profiles. By integrating this compound into drug design strategies, researchers aim to enhance target specificity and reduce off-target effects. This approach aligns with current trends in precision medicine, where tailored therapeutic agents are designed to address individual patient needs.

The synthesis of N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine involves multi-step organic reactions that showcase the compound's synthetic versatility. The process typically begins with the formation of an ethylene diamine derivative followed by selective alkylation and functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. These methodologies highlight the compound's significance as a key intermediate in modern synthetic chemistry.

From a biological perspective, N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine has demonstrated potential in modulating various biological pathways. Its structural motif is reminiscent of natural products known for their therapeutic effects, suggesting that it may possess similar bioactivities. Preclinical studies have explored its interactions with enzymes and receptors relevant to diseases such as cancer and inflammation. While further research is needed to fully elucidate its mechanism of action, these initial findings are promising.

The future prospects of N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine are vast and multifaceted. As drug discovery continues to evolve, this compound is likely to play an increasingly important role in developing innovative therapies. Its adaptability as a synthetic intermediate makes it a valuable tool for medicinal chemists seeking to create novel molecular entities. Moreover, its potential applications in materials science and biotechnology cannot be overlooked.

In conclusion, N*1*-Isopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine (CAS No. 1181606-78-9) is a remarkable compound with significant implications for pharmaceutical research and development. Its unique structural features and versatile reactivity make it indispensable in synthetic chemistry and drug design. As scientific understanding advances, it is expected that this compound will continue to contribute to groundbreaking discoveries across multiple disciplines.